Cas no 1879-58-9 (2-(3-cyanophenoxy)acetic acid)

• Product Name: 2-(3-cyanophenoxy)acetic acid
• CAS No: 1879-58-9
• MF: C₉H₇NO₃
• MW: 177.156782388687
• MDL: MFCD00516888
• CID: 1016717
• PubChem ID: 12222268
• Update Time: 2025-05-24

2-(3-cyanophenoxy)acetic acid Chemical and Physical Properties

Names and Identifiers

• 2-(3-Cyanophenoxy)acetic acid
• Acetic acid, 2-(3-cyanophenoxy)-
• (3-Cyanophenoxy)acetic Acid
• (3-cyano-phenoxy)-acetic acid
• 3-Cyano-phenoxyessigsaeure
• 3-Cyan-phenoxyessigsaeure
• 2-(3-Cyanophenoxy)
• PubChem19214
• 3-cyanophenoxyacetic acid
• (3-Cyanophenoxy)aceticAcid
• 2-(3-cyanophenoxy) acetic acid
• UXBVJOUILGIGHW-UHFFFAOYSA-N
• 4745AJ
• TRA0052500
• SY008339
• Z149252494
• BAA87958
• A880550
• DTXSID60481154
• MFCD00516888
• M-CYANOPHENOXYACETIC ACID
• AMY19993
• SCHEMBL3190220
• 1879-58-9
• 2-(3-cyanophenoxy)acetic acid;Acetic acid, 2-(3-cyanophenoxy)-;(3-Cyanophenoxy)acetic Acid
• EN300-44177
• DB-065627
• CS-0186064
• AS-31932
• AKOS000152419
• XH1138
• 2-(3-cyanophenoxy)acetic acid

• MDL： MFCD00516888
• Inchi： 1S/C9H7NO3/c10-5-7-2-1-3-8(4-7)13-6-9(11)12/h1-4H,6H2,(H,11,12)
• InChI Key： UXBVJOUILGIGHW-UHFFFAOYSA-N
• SMILES： O(CC(=O)O)C1C=CC=C(C#N)C=1

Computed Properties

• Exact Mass: 177.04300
• Monoisotopic Mass: 177.042593085g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 13
• Rotatable Bond Count: 3
• Complexity: 230
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.9
• Topological Polar Surface Area: 70.3

Experimental Properties

• Density: 1.32±0.1 g/cm3 (20 ºC 760 Torr),
• Melting Point: 118-123 ºC
• Boiling Point: 309.06°C (rough estimate)
• Flash Point: 166.826℃
• Refractive Index: 1.5200 (estimate)
• Solubility: Slightly soluble (2.8 g/l) (25 º C),
• PSA: 70.32000
• LogP: 1.02168
• pka: 3.03(at 25℃)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Phenoxyacetic acid derivatives

Additional information on 2-(3-cyanophenoxy)acetic acid

2-(3-Cyanophenoxy)Acetic Acid: A Comprehensive Overview

2-(3-Cyanophenoxy)acetic acid, also known by its CAS number CAS No. 1879-58-9, is a chemical compound that has garnered significant attention in the fields of agriculture, pharmacology, and material science. This compound is a derivative of phenoxyacetic acid, with a cyanophenyl group attached to the phenoxy ring. Its structure and properties make it a versatile molecule with potential applications in various industries.

The molecular formula of 2-(3-cyanophenoxy)acetic acid is C₁₀H₉NO₃, and its molecular weight is approximately 197.19 g/mol. The compound consists of a phenoxy group (C₆H₄O-) attached to an acetic acid moiety (CH₂COOH), with a cyanophenyl group (C≡N-) at the meta position of the phenyl ring. This structural arrangement imparts unique chemical and physical properties to the compound, including its solubility, stability, and reactivity.

In recent years, researchers have explored the potential of CAS No. 1879-58-9 as a herbicide and plant growth regulator. Studies have shown that this compound can inhibit the growth of certain weeds by interfering with their hormonal balance, particularly by mimicking auxins, which are essential for plant growth and development. This makes it a promising candidate for use in agricultural settings where weed control is critical.

Beyond its agricultural applications, 2-(3-cyanophenoxy)acetic acid has also been investigated for its potential in pharmaceuticals. Its ability to modulate cellular signaling pathways has led to research into its role in treating various diseases, including cancer and inflammatory disorders. Recent studies have highlighted its potential as a lead compound for drug development, particularly in targeting specific enzymes and receptors involved in disease pathogenesis.

The synthesis of CAS No. 1879-58-9 involves a multi-step process that typically begins with the preparation of the phenoxyacetic acid derivative. The introduction of the cyanophenyl group at the meta position requires precise control over reaction conditions to ensure high yields and purity. Researchers have developed several efficient synthetic routes, including nucleophilic aromatic substitution and coupling reactions, which have improved the scalability of production.

In terms of chemical properties, 2-(3-cyanophenoxy)acetic acid exhibits moderate solubility in water and organic solvents, making it suitable for various laboratory and industrial applications. Its stability under different environmental conditions has also been studied extensively, with findings indicating that it remains stable under normal storage conditions but can degrade under extreme temperatures or acidic/basic environments.

The environmental impact of CAS No. 1879-58-9 has been another area of interest for researchers. Studies have shown that it can degrade in soil through microbial activity, reducing its persistence in the environment. However, further research is needed to fully understand its long-term effects on ecosystems and to develop strategies for minimizing any potential risks associated with its use.

In conclusion, 2-(3-cyanophenoxy)acetic acid, or CAS No. 1879-58-9, is a multifaceted compound with diverse applications across various industries. Its unique chemical structure and properties make it a valuable tool in agriculture, pharmacology, and materials science. As research continues to uncover new insights into its potential uses and effects, this compound is poised to play an increasingly important role in advancing technological and scientific progress.